Cas no 1519-21-7 (Benzeneacetic acid, a-ethyl-, 1,1'-anhydride)

Benzeneacetic acid, a-ethyl-, 1,1'-anhydride Properties

Names and Identifiers

• 2-phenylbutanoyl 2-phenylbutanoate
• 2-PHENYLBUTYRIC ACID ANHYDRIDE
• Benzeneacetic acid, a-ethyl-, 1,1'-anhydride
• 2-phenylbutanoic anhydride
• 2-Phenylbutyric anhydride
• rac-2-phenylbutanoic acid anhydride
• Bis(α-ethylbenzeneacetic)anhydride
• BIS(2-PHENYLBUTYRIC ACID) ANHYDRIDE
• 2-PHENYLBUTYRIC ACID ANHYDRIDE FOR RESOL
• 2-phenylbutyric acid 2-phenylbutanoyl ester
• Benzeneacetic acid, .alpha.-ethyl-, anhydride
• 2-PHENYLBUTYRIC ACID ANHYDRIDE FOR RESOLUTION OF RACEMATES 98+%
• EINECS 216-180-0
• NS00045074
• 2-Phenylbutyric acid anhydride
• NMVCQWBTTHDUQD-UHFFFAOYSA-N
• FT-0738759
• A909865
• phenylbutyric anhydride
• 2-phenylbutanoicanhydride
• 1519-21-7
• DTXSID10934362
• J-008865
• 2-Phenylbutyric acid anhydride, purum, >=98.0% (NT)
• SCHEMBL2222145
• 2-phenylbutyric anhydride
• +Expand

• MDL： MFCD00040493
• InChIKey： NMVCQWBTTHDUQD-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H22O3/c1-3-17(15-11-7-5-8-12-15)19(21)23-20(22)18(4-2)16-13-9-6-10-14-16/h5-14,17-18H,3-4H2,1-2H3
• SMILES： CCC(C1=CC=CC=C1)C(OC(C(C2=CC=CC=C2)CC)=O)=O

Computed Properties

• Exact Mass: 310.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 310.156895
• Heavy Atom Count: 23
• Complexity: 342
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 4.44380
• PSA: 43.37000
• Refractive Index: n20/D 1.531
• Boiling Point: 132 °C/0.1 mmHg(lit.)
• Flash Point: 191.1°C
• Density: 1.072 g/mL at 20 °C(lit.)

Benzeneacetic acid, a-ethyl-, 1,1'-anhydride Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8/PG 3
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• PackingGroup：Ⅲ
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：10-21

Benzeneacetic acid, a-ethyl-, 1,1'-anhydride Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%